Cas no 903875-64-9 (5-Bromo-2-fluoro-3-methylbenzaldehyde)

5-Bromo-2-fluoro-3-methylbenzaldehyde structure

903875-64-9 structure

Product Name:5-Bromo-2-fluoro-3-methylbenzaldehyde

CAS No:903875-64-9

MF:C₈H₆BrFO

MW:217.035045146942

MDL:MFCD11110261

CID:1037426

PubChem ID:53216894

Update Time:2024-12-09

5-Bromo-2-fluoro-3-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-2-fluoro-3-methylbenzaldehyde
- Benzaldehyde, 5-bromo-2-fluoro-3-methyl-
- JKHVNWUVFDFSAZ-UHFFFAOYSA-N
- FCH1402656
- 5-Bromo-2-fluoro-3-methyl-benzaldehyde
- AX8210754
- Z1057
- ST24044429
- F10173
- 5-Bromo-2-fluoro-3-methylbenzaldehyde, AldrichCPR
- 5-Bromo-2-fluoro-3-methylbenzaldehyde (ACI)
- DTXSID60682023
- AKOS015834361
- CS-0153724
- 903875-64-9
- MFCD11110261
- SCHEMBL1144801
- SY253167
- FS-5002
- MDL： MFCD11110261
- Inchi： 1S/C8H6BrFO/c1-5-2-7(9)3-6(4-11)8(5)10/h2-4H,1H3
- InChI Key： JKHVNWUVFDFSAZ-UHFFFAOYSA-N
- SMILES： O=CC1C(F)=C(C)C=C(Br)C=1

Computed Properties

Exact Mass: 215.95900
Monoisotopic Mass: 215.959
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.1
XLogP3: 2.5

Experimental Properties

PSA: 17.07000
LogP: 2.70910

5-Bromo-2-fluoro-3-methylbenzaldehyde Customs Data

HS CODE：2913000090
Customs Data：

China Customs Code:
2913000090

Overview:

2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

5-Bromo-2-fluoro-3-methylbenzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A010013510-250mg	5-Bromo-2-fluoro-3-methylbenzaldehyde	903875-64-9	97%	250mg	$475.20	2023-08-31
Alichem	A010013510-500mg	5-Bromo-2-fluoro-3-methylbenzaldehyde	903875-64-9	97%	500mg	$790.55	2023-08-31
Alichem	A010013510-1g	5-Bromo-2-fluoro-3-methylbenzaldehyde	903875-64-9	97%	1g	$1445.30	2023-08-31
Apollo Scientific	PC48647-5g	5-Bromo-2-fluoro-3-methylbenzaldehyde	903875-64-9	97%	5g	£137.00	2025-02-21
Apollo Scientific	PC48647-25g	5-Bromo-2-fluoro-3-methylbenzaldehyde	903875-64-9	97%	25g	£455.00	2025-02-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AJ679-5g	5-Bromo-2-fluoro-3-methylbenzaldehyde	903875-64-9	98%	5g	1400.0CNY	2021-08-04
TRC	B700860-10mg	5-Bromo-2-fluoro-3-methylbenzaldehyde	903875-64-9		10mg	$ 50.00	2022-06-06
TRC	B700860-50mg	5-Bromo-2-fluoro-3-methylbenzaldehyde	903875-64-9		50mg	$ 65.00	2022-06-06
TRC	B700860-100mg	5-Bromo-2-fluoro-3-methylbenzaldehyde	903875-64-9		100mg	$ 80.00	2022-06-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AJ679-200mg	5-Bromo-2-fluoro-3-methylbenzaldehyde	903875-64-9	98%	200mg	113.0CNY	2021-08-04

5-Bromo-2-fluoro-3-methylbenzaldehyde Production Method

Production Method 1

51437-00-4

51437-00-4

903875-64-9

903875-64-9

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -78 °C
1.2 -

Reference

: Fragment-based discovery of JAK-2 inhibitors

Antonysamy, Stephen; Hirst, Gavin; Park, Frances; Sprengeler, Paul; Stappenbeck, Frank; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(1), 279-282

5-Bromo-2-fluoro-3-methylbenzaldehyde Raw materials

5-Bromo-2-fluorotoluene

5-Bromo-2-fluoro-3-methylbenzaldehyde Preparation Products

5-Bromo-2-fluoro-3-methylbenzaldehyde (903875-64-9)

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

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